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Abstract
Isopropyl β-D-1-thiogalactopyranoside, commonly known as IPTG, is a pivotal molecular

biology reagent utilized for the induction of gene expression in various prokaryotic systems.[1]

[2] As a molecular mimic of allolactose, IPTG efficiently triggers the transcription of genes

under the control of the lac operon and its derivatives.[1][3] Its non-metabolizable nature

ensures sustained induction, making it an invaluable tool for recombinant protein expression

and other molecular cloning applications.[2][4] This guide provides an in-depth overview of

IPTG's chemical properties, mechanism of action, and key applications, supplemented with

detailed experimental protocols and quantitative data.

Chemical Properties and Structure
IPTG is a structural analog of lactose, with the chemical formula C9H18O5S and a molar mass

of 238.30 g/mol .[1][5] Structurally, it is a thioglycoside, where a galactose moiety is linked to an

isopropyl group via a sulfur atom.[1] This sulfur linkage renders IPTG resistant to hydrolysis by

β-galactosidase, preventing its degradation by the cell and ensuring its concentration remains

constant throughout an experiment.[2] IPTG is a white to off-white crystalline powder that is

readily soluble in water and other polar solvents.[1]
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Mechanism of Action: Induction of the lac Operon
IPTG's primary function is to induce the expression of genes regulated by the lac operator.[1][6]

In the absence of an inducer, the lac repressor protein (LacI) binds to the lac operator DNA

sequence, physically obstructing RNA polymerase from transcribing the downstream genes.[4]

IPTG functions by binding to the lac repressor, causing a conformational change in the protein

that reduces its affinity for the lac operator.[4][7] This inactivation of the repressor allows RNA

polymerase to access the promoter and initiate transcription of the genes in the operon, such

as the gene for β-galactosidase (lacZ).[1][2]
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Diagram 1: Mechanism of IPTG-mediated induction of the lac operon.
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Applications in Molecular Biology
IPTG is a cornerstone reagent in molecular biology with two primary applications:

Recombinant Protein Expression
IPTG is widely used to induce the expression of recombinant proteins in E. coli.[6] The gene of

interest is typically cloned into an expression vector under the control of a lac or tac promoter.

[4] Upon addition of IPTG to the bacterial culture, the expression of the target protein is

initiated.[8]

Blue-White Screening
Blue-white screening is a technique for the visual identification of recombinant bacteria.[9] This

method relies on the principle of α-complementation of the β-galactosidase gene. When a

foreign DNA fragment is inserted into the lacZα gene of a plasmid, it disrupts the gene's ability

to produce a functional β-galactosidase. In the presence of IPTG and a chromogenic substrate

like X-gal, non-recombinant colonies will appear blue due to the hydrolysis of X-gal by

functional β-galactosidase, while recombinant colonies will remain white.[9]

Data Presentation: Quantitative Parameters
The following tables summarize key quantitative data for the effective use of IPTG in common

molecular biology applications.
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Parameter Value Notes

Chemical Formula C9H18O5S [1][5]

Molar Mass 238.30 g/mol [1][5]

Appearance
White to off-white crystalline

powder
[1]

Solubility
Soluble in water and other

polar solvents
[1]

Storage (Powder) Stable for 5 years at ≤4°C [2]

Storage (Solution)

Stable for up to 1 month at

room temperature; up to 1 year

at -20°C

[2][10]

Table 1: Physicochemical Properties of IPTG.

Application Parameter Recommended Value

Protein Expression IPTG Concentration
0.1 - 2.0 mM (1.0 mM is a

common starting point)

Incubation Temperature 16 - 37°C (protein-dependent)

Incubation Time
2 - 24 hours (protein-

dependent)

Blue-White Screening IPTG Concentration on Plates
0.1 - 1.0 mM (final

concentration)

X-gal Concentration on Plates 20 - 40 µg/mL

Table 2: Recommended Concentrations and Conditions for IPTG Applications.

Stock Solution Component Amount

1 M IPTG Stock IPTG Powder 2.38 g

Deionized Water to 10 mL
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Table 3: Preparation of a 1 M IPTG Stock Solution.

Experimental Protocols
Protocol for Recombinant Protein Expression in E. coli

Inoculation: Inoculate a single colony of E. coli harboring the expression plasmid into 5 mL of

Luria-Bertani (LB) broth containing the appropriate antibiotic. Incubate overnight at 37°C with

shaking.

Culture Growth: The following day, inoculate 500 mL of LB broth with the overnight culture.

Grow at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

Induction: Add IPTG to a final concentration of 1 mM (e.g., add 500 µL of a 1 M IPTG stock

solution to 500 mL of culture).

Expression: Continue to incubate the culture for 2-24 hours. The optimal time and

temperature for expression are protein-dependent and may require optimization.

Harvesting: Harvest the cells by centrifugation at 4,000 x g for 20 minutes at 4°C.

Analysis: Analyze the protein expression by SDS-PAGE and Western blot.

Protocol for Blue-White Screening
Ligation and Transformation: Ligate the DNA insert into a suitable vector containing the lacZα

gene. Transform the ligation mixture into a competent E. coli strain that allows for α-

complementation.

Plate Preparation:

Spreading Method: On pre-poured LB agar plates containing the appropriate antibiotic,

spread 40 µL of a 100 mM IPTG solution and 40 µL of a 20 mg/mL X-gal solution.[11][12]

Allow the plates to dry before use.[11]

Incorporation Method: Alternatively, add IPTG to a final concentration of 0.1 mM and X-gal

to a final concentration of 40 µg/mL to the molten LB agar (cooled to ~50°C) before

pouring the plates.[11]
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Plating: Plate the transformed E. coli cells onto the prepared plates.

Incubation: Incubate the plates overnight at 37°C.

Colony Selection: Observe the plates for blue and white colonies. White colonies are

indicative of successful DNA insertion, while blue colonies represent non-recombinant

clones.
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Diagram 2: Experimental workflow for blue-white screening.
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Conclusion
Isopropyl β-D-1-thiogalactopyranoside is an indispensable tool in modern molecular biology,

enabling precise control over gene expression in bacterial systems. Its stability and potent

induction capabilities have made it a standard reagent in laboratories worldwide for

applications ranging from fundamental research to the large-scale production of recombinant

proteins for therapeutic and industrial purposes. A thorough understanding of its mechanism

and the optimization of its use are critical for successful experimental outcomes. While

effective, the cost and potential toxicity of IPTG may limit its use in very large-scale industrial

fermentations, where alternatives like lactose may be considered.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Isopropyl β-D-1-thiogalactopyranoside (IPTG): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672284#what-is-isopropyl-beta-d-
thiogalactopyranoside-and-its-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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